Cas no 76839-21-9 (N-(4-Phenoxyphenyl)thiourea)

• Product Name: N-(4-Phenoxyphenyl)thiourea
• CAS No: 76839-21-9
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• MDL: MFCD00041185
• CID: 90708
• PubChem ID: 2760349
• Update Time: 2025-04-18

N-(4-Phenoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 4-Phenoxyphenylthiourea
• (4-phenoxyphenyl)thiourea
• 1-(4-Phenoxyphenyl)-2-thiourea
• N-(4-Phenoxyphenyl)thiourea, AldrichCPR
• A838863
• AKOS005075728
• DTXSID00375124
• 10N-001
• SSZWMEWZRURHTK-UHFFFAOYSA-N
• Thiourea, N-(4-phenoxyphenyl)-
• FT-0619376
• 1-(4-phenoxyphenyl)2-thiourea
• CS-0306665
• 1-(4-phenoxyphenyl)thiourea
• MFCD00041185
• N-(4-phenoxyphenyl)thiourea
• SCHEMBL653550
• amino[(4-phenoxyphenyl)amino]methane-1-thione
• 76839-21-9
• EN300-87364
• DB-018622
• N-(4-Phenoxyphenyl)thiourea

• MDL： MFCD00041185
• Inchi： 1S/C13H12N2OS/c14-13(17)15-10-6-8-12(9-7-10)16-11-4-2-1-3-5-11/h1-9H,(H3,14,15,17)
• InChI Key： SSZWMEWZRURHTK-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC(=CC=1)OC1C=CC=CC=1
• BRN： 3309384

Computed Properties

• Exact Mass: 244.06700
• Monoisotopic Mass: 244.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 79.4A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.298
• Melting Point: 175 °C
• Boiling Point: 383.4°C at 760 mmHg
• Flash Point: 185.6°C
• Refractive Index: 1.705
• PSA: 79.37000
• LogP: 3.90770
• Solubility: Insoluble in water.

N-(4-Phenoxyphenyl)thiourea Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 22-43
• Safety Instruction： S22-S36/37
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1